N-benzyl-2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide

• IUPAC Name: N-benzyl-2-[2-[(3-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H17ClN4O2S/c20-14-7-4-8-15(9-14)22-18(26)24-19-23-16(12-27-19)10-17(25)21-11-13-5-2-1-3-6-13/h1-9,12H,10-11H2,(H,21,25)(H2,22,23,24,26)
• InChI Key: MNLQOQCYPFORME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CC2=CSC(=N2)NC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C19H17ClN4O2S
• Molecular Weight: 400.9 g/mol

Description

N-benzyl-2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide is a compound that is used for various scientific research applications, including cell culture research and drug discovery. It is a synthetic compound that is composed of a benzyl group attached to a thiazole ring with a carbamate group. The compound has a molecular weight of 456.91 g/mol and a molecular formula of C18H17ClN4O2S. It is a colorless to light yellow crystalline solid that is soluble in water, ethanol, and methanol.

Scientific Research Applications

N-benzyl-2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide is used in various scientific research applications, such as cell culture research, drug discovery, and biochemical studies. It is also used to study the effects of various compounds on the activity of enzymes and receptors. In addition, it is used in the synthesis of various other compounds, such as peptide nucleic acids, peptide conjugates, and peptide inhibitors.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities . They are known to act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotective agents, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various biological targets to exert their effects . For instance, some thiazole compounds have been found to show anti-inflammatory and analgesic activity .

Biochemical Pathways

Thiazole derivatives are known to interact with various biochemical pathways due to their diverse biological activities .

Result of Action

Thiazole derivatives have been found to exhibit diverse biological activities, including anti-inflammatory and analgesic effects .

Advantages and Limitations for Lab Experiments

N-benzyl-2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide has several advantages for laboratory experiments. It is a relatively stable compound that is soluble in water, ethanol, and methanol, making it easy to handle and store. In addition, it is relatively inexpensive and can be synthesized in a one-pot reaction. However, it has some limitations, such as the fact that it is not very soluble in organic solvents and can be difficult to purify.

Future Directions

N-benzyl-2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide has many potential future applications. It could be used to develop new drugs and therapies for treating various diseases, such as cancer, inflammation, and neurodegenerative diseases. In addition, it could be used to study the mechanisms of action of various compounds, as well as to synthesize new compounds. Furthermore, it could be used to develop new methods of drug delivery and drug targeting. Finally, it could be used to study the effects of various compounds on the activity of enzymes and receptors.

Synthesis Methods

N-benzyl-2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide can be synthesized by a one-pot reaction of 2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetic acid, benzyl bromide, and sodium hydroxide in an aqueous solution. The reaction is carried out at a temperature of 70-80°C for 8-12 hours, and then the product is isolated and purified by recrystallization.